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Compound of Interest

Compound Name: TAS4464

Cat. No.: B15615864

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical antitumor efficacy of TAS4464, a
novel inhibitor of NEDD8-activating enzyme (NAE), against other therapeutic alternatives. The
information is supported by experimental data from various studies to assist in the evaluation of
its potential as a cancer therapeutic.

Mechanism of Action of TAS4464

TAS4464 is a highly potent and selective, mechanism-based inhibitor of the NEDD8-activating
enzyme E1 (NAE).[1][2][3] NAE is the essential E1 enzyme in the neddylation pathway, a
crucial process for the function of cullin-RING ubiquitin ligases (CRLS).[4][5] CRLs are
responsible for the ubiquitination and subsequent degradation of a wide range of proteins
involved in critical cellular processes, including cell cycle progression, DNA replication, and
signal transduction.[3][4]

By inhibiting NAE, TAS4464 prevents the neddylation of cullins, leading to the inactivation of
CRLs.[3] This results in the accumulation of various CRL substrate proteins, such as CDT1,
p27, and phosphorylated IkBa.[1][4][5] The accumulation of these substrates disrupts normal
cell cycle regulation, induces DNA damage responses, and triggers apoptosis in cancer cells,
thereby exerting its antitumor effect.[3][4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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